
The King of Bitters: An Ethnobotanical and
Pharmacological Guide to Andrographis

paniculata

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Andropanolide

Cat. No.: B15590443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Andrographis paniculata, a herbaceous plant native to India and Sri Lanka, has been a

cornerstone of traditional medicine systems across Asia for centuries.[1][2] Known as

"Kalmegh" or the "King of Bitters," its profound bitterness is indicative of a rich phytochemical

profile, which has been the subject of extensive scientific investigation.[3][4] This technical

guide provides an in-depth exploration of the ethnobotanical uses, key phytochemicals,

pharmacological activities, and underlying molecular mechanisms of Andrographis paniculata,

with a focus on its potential for modern drug development.

Traditional Ethnobotanical Applications
Historically, various parts of Andrographis paniculata have been utilized to treat a wide array of

ailments. The leaves and roots are the most commonly used parts, often prepared as

decoctions, infusions, or powders.[1][5] Its primary traditional applications are rooted in its

perceived "cold property," where it is used to dispel heat, reduce inflammation, and eliminate

toxins from the body.[2][6]

In Traditional Chinese Medicine, it is employed for treating fever, sore throat, and infections.[6]

Ayurvedic and Unani medicine in India utilize it as an anti-inflammatory, liver tonic, and for

managing conditions like leprosy, gonorrhea, and seasonal fevers due to its blood-purifying
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properties.[2][6] Across Southeast Asia, it is a common remedy for the common cold,

hypertension, diabetes, and snakebites.[1]

Key Phytochemicals and Pharmacological Activities
The therapeutic effects of Andrographis paniculata are attributed to a diverse range of

phytochemicals, primarily diterpenoid lactones, flavonoids, and their glycosides.[1][6] The most

significant and well-studied of these is andrographolide, a bitter diterpenoid lactone that is

considered the principal active constituent.[3]

The plant and its extracts have demonstrated a broad spectrum of pharmacological activities,

including anti-inflammatory, antiviral, immunomodulatory, hepatoprotective, and anticancer

effects.[1][2][3] These activities are largely linked to the actions of andrographolide and other

key compounds like neoandrographolide and 14-deoxy-11,12-didehydroandrographolide.[7]

Quantitative Data on Pharmacological Efficacy
The following tables summarize key quantitative data from various studies on the

pharmacological effects of Andrographis paniculata extracts and its isolated compounds.

Table 1: Anti-inflammatory Activity
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Preparation Model Dosage Effect Reference

Chloroform

extract of stem

Carrageenan-

induced rat paw

edema

200mg/kg

Significant

reduction in

edema at 6

hours,

comparable to

ibuprofen

(10mg/kg).

[6]

Ethanolic extract

(70%)

LPS-induced

RAW264.7

macrophages

100 µg/mL

Significant

suppression of

iNOS, COX-2,

and NO

production.[8]

[8]

Andrographolide

LPS-induced

RAW264.7

macrophages

0.5-8 µg/ml

Dose-dependent

inhibition of nitric

oxide (NO) and

PGE2

production.

[9]

Aqueous extract

Streptozocin-

induced

hyperglycemic

rats

50 mg/kg

52.9% reduction

in blood glucose

level.

[1]

Freeze-dried

material

Streptozocin-

induced

hyperglycemic

rats

6.25 mg/kg

61.81%

reduction in

blood glucose

level.

[1]

Table 2: Antiviral and Immunomodulatory Activity
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Preparation Virus/Model
Dosage/Conce
ntration

Effect Reference

Ethanolic extract

SARS-CoV-2

infected Calu-3

cells

IC50: 0.036

µg/mL

Inhibition of

infectious virion

production.

[10][11]

Andrographolide

SARS-CoV-2

infected Calu-3

cells

IC50: 0.034 µM

Inhibition of

infectious virion

production.

[10][11]

Andrographolide
SARS-CoV-2

3CLpro
IC50: 15 µM

Inhibition of

3CLpro activity.
[11]

Andrographolide
HIV-infected

individuals
Not specified

Increased T-

lymphocyte

count.

[12]

Ethanolic extract
Human

lymphocyte cells
1–16 μg/mL

Induced

lymphocyte cell

proliferation at

low

concentrations.

[11]

Molecular Mechanisms of Action: Signaling
Pathways
The pharmacological effects of Andrographis paniculata, particularly its anti-inflammatory and

immunomodulatory activities, are mediated through the modulation of key signaling pathways.

Andrographolide, the primary active compound, has been shown to interfere with transcription

factors and signaling cascades that regulate the expression of pro-inflammatory genes.[13]

Anti-inflammatory Signaling
Andrographis paniculata extracts and andrographolide exert their anti-inflammatory effects

primarily through the inhibition of the NF-κB (Nuclear Factor kappa B) and MAPK (Mitogen-

Activated Protein Kinase) signaling pathways.[14][15] In response to inflammatory stimuli like

lipopolysaccharide (LPS), these pathways are activated, leading to the production of
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inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGE2), and pro-

inflammatory cytokines like TNF-α, IL-1β, and IL-6.[14][15] Andrographolide can inhibit the

phosphorylation and degradation of IκBα, an inhibitor of NF-κB, thereby preventing the

translocation of NF-κB to the nucleus and subsequent gene transcription.[14] It also

suppresses the phosphorylation of key MAPK proteins such as p38, JNK, and ERK.[14]
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Caption: Anti-inflammatory signaling pathways inhibited by Andrographolide.
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Immunomodulatory and Antiviral Signaling
The immunomodulatory and antiviral effects of Andrographis paniculata are also linked to the

modulation of inflammatory pathways, as well as the JAK/STAT (Janus Kinase/Signal

Transducer and Activator of Transcription) pathway.[10][16] This pathway is crucial for signaling

initiated by interferons (IFNs), which are key cytokines in the antiviral response.[10] By

downregulating the JAK/STAT pathway, andrographolide can modulate the expression of

hundreds of interferon-stimulated genes (ISGs), thereby influencing the host's immune

response to viral infections.[10]
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Caption: JAK/STAT signaling pathway modulated by Andrographolide.
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Experimental Protocols
Extraction and Isolation of Andrographolide
A common method for the isolation of andrographolide from the leaves of Andrographis

paniculata involves solvent extraction followed by crystallization.

Materials:

Dried, powdered leaves of Andrographis paniculata (40 mesh)

Methanol (MeOH)

Dichloromethane (DCM)

Toluene

Activated charcoal

Soxhlet apparatus or cold maceration setup

Rotary evaporator

Filtration apparatus

Crystallization dishes

Protocol:

Extraction:

Soxhlet Extraction: The powdered leaf material is placed in a thimble and extracted with

methanol at reflux temperature for 3 hours.

Cold Maceration: The leaf powder is macerated in a 1:1 mixture of dichloromethane and

methanol.[17][18]

Concentration: The solvent from the extract is removed under vacuum using a rotary

evaporator to obtain a crude extract.[18]
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Purification:

The crude extract is washed repeatedly with toluene to remove chlorophyll and other

coloring matter.[18]

Alternatively, the extract can be treated with activated charcoal to decolorize it.[19]

Crystallization: The purified extract is dissolved in hot methanol and then cooled to induce

crystallization of andrographolide.[18]

Recrystallization: The crystals are further purified by one or more rounds of recrystallization

from methanol to obtain pure andrographolide.[18]

Drying and Characterization: The pure crystals are dried and their identity and purity are

confirmed using techniques such as Thin Layer Chromatography (TLC), High-Performance

Liquid Chromatography (HPLC), melting point determination, and spectroscopic methods

(UV, IR, Mass, NMR).[17][19][20]
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Caption: Experimental workflow for Andrographolide isolation.
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In Vivo Anti-inflammatory Assay: Carrageenan-Induced
Paw Edema
This is a standard and widely used model to evaluate the acute anti-inflammatory activity of a

test substance.

Animals: Wistar rats.

Materials:

Test extract/compound (e.g., Andrographis paniculata extract)

Standard drug (e.g., Diclofenac sodium, Ibuprofen)

Carrageenan (1% w/v in normal saline)

Plethysmometer

Protocol:

Animals are divided into groups: control, standard, and test groups receiving different doses

of the extract.[21]

The initial paw volume of each rat is measured using a plethysmometer.

The test extract, standard drug, or vehicle (for the control group) is administered orally.

After a specific time (e.g., 1 hour), 0.1 mL of 1% carrageenan solution is injected into the

sub-plantar region of the right hind paw of each rat to induce inflammation.

Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, 5, and 6 hours) after

carrageenan injection.[6]

The percentage inhibition of edema is calculated for each group relative to the control group.

Conclusion and Future Directions
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Andrographis paniculata holds significant promise as a source of novel therapeutic agents,

particularly in the areas of inflammatory and infectious diseases. Its long history of traditional

use, coupled with a growing body of scientific evidence, provides a strong foundation for further

research and development. The primary active compound, andrographolide, has demonstrated

potent pharmacological activities through the modulation of key signaling pathways.

Future research should focus on:

Standardization of extracts to ensure consistent efficacy and safety.

Clinical trials to further validate the therapeutic potential of andrographolide and

standardized extracts for specific indications.

Exploration of synergistic effects with other phytochemicals within the plant and with

conventional drugs.

Development of novel drug delivery systems to improve the bioavailability of

andrographolide.

By leveraging modern scientific approaches to understand and harness the therapeutic

potential of this traditional medicine, Andrographis paniculata can continue to contribute to

human health in the 21st century.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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